2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98%

• IUPAC Name: 2,4,6-trichloro-3,5-difluorobenzenesulfonyl chloride
• InChI: InChI=1S/C6Cl4F2O2S/c7-1-4(11)2(8)6(15(10,13)14)3(9)5(1)12
• InChI Key: SAGMDNYWPSOZCF-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1Cl)S(=O)(=O)Cl)Cl)F)Cl)F
• Molecular Formula: C6Cl4F2O2S
• Molecular Weight: 315.9 g/mol

Description

2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98% (TCDFBSC) is a highly effective synthetic reagent used in organic synthesis and laboratory experiments. It is a colorless liquid with a pungent odor, and it is soluble in water and alcohol. TCDFBSC has been studied extensively in the scientific community for its wide range of applications, from drug synthesis to biochemical research.

Scientific Research Applications

2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98% has been used in a wide range of scientific research applications, such as drug synthesis, biochemistry, and analytical chemistry. It has been used as a reagent in the synthesis of various pharmaceuticals and biochemicals, including antimalarial drugs, antibiotics, and anti-cancer agents. It has also been used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of organic compounds. In analytical chemistry, 2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98% has been used as an ion-pairing reagent for the separation of organic compounds.

Mechanism of Action

The mechanism of action of 2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98% is not yet fully understood. However, it is believed that the sulfonyl chloride group of 2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98% can form a covalent bond with a nucleophilic group, such as an amine or hydroxyl group, of an organic compound. This covalent bond can then be cleaved by a base, such as a hydroxide ion, to form a new compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98% are not yet fully understood. However, it has been shown to have some cytotoxic effects when used in high concentrations. It has also been shown to have some inhibitory effects on the activity of certain enzymes, such as cytochrome P450 enzymes.

Advantages and Limitations for Lab Experiments

2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98% has several advantages for use in laboratory experiments. It is a highly effective reagent that can be used to synthesize a wide range of organic compounds. It is also relatively inexpensive and can be stored for long periods of time without degradation. However, it is important to note that 2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98% can be toxic in high concentrations and should be used with caution.

Future Directions

Although 2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98% has been studied extensively in the scientific community, there is still much to be learned about its potential applications and effects. Some potential future directions for research include: further investigation of its mechanism of action; exploration of its potential applications in drug synthesis; and further study of its biochemical and physiological effects. Additionally, further research into its use as an ion-pairing reagent in analytical chemistry is warranted. Finally, further study of its potential toxicity and safety precautions is necessary.

Synthesis Methods

2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98% is typically synthesized in two steps. In the first step, a mixture of 2,4-dichlorobenzenesulfonyl chloride (DCBSC) and 3,5-difluorobenzenesulfonyl chloride (DFBSC) is reacted with an aqueous solution of sodium hydroxide to form a sodium salt of 2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98%. In the second step, the sodium salt is reacted with hydrochloric acid to form 2,4,6-Trichloro-3,5-difluorobenzenesulfonyl chloride, 98%.